synthesis and characterization of 2-(3-amino-1H-pyrazol-1-yl)acetohydrazide
synthesis and characterization of 2-(3-amino-1H-pyrazol-1-yl)acetohydrazide
An In-depth Technical Guide to the Synthesis and Characterization of 2-(3-Amino-1H-pyrazol-1-yl)acetohydrazide
Introduction: The Pyrazole Scaffold in Modern Drug Discovery
The pyrazole nucleus is a privileged five-membered heterocyclic scaffold renowned for its significant role in medicinal chemistry and drug development.[1] Compounds incorporating this moiety exhibit a wide spectrum of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[1] The functionalization of the pyrazole ring at various positions allows for the fine-tuning of steric and electronic properties, enabling the design of potent and selective therapeutic agents. Specifically, 3-aminopyrazole derivatives serve as versatile building blocks for the synthesis of more complex fused heterocyclic systems, such as pyrazolo[1,5-a]pyrimidines, which are found in notable drugs like Viagra and Zaleplon.[1][2]
This technical guide provides a comprehensive overview of a robust synthetic route to 2-(3-amino-1H-pyrazol-1-yl)acetohydrazide, a key intermediate for further chemical elaboration. The narrative focuses on the strategic rationale behind the chosen synthetic pathway, detailed experimental protocols, and a thorough guide to the structural characterization of the target compound. This document is intended for researchers, chemists, and professionals in the field of drug development seeking a practical and scientifically grounded approach to this valuable chemical entity.
Section 1: Synthetic Strategy and Retrosynthetic Analysis
The synthesis of 2-(3-amino-1H-pyrazol-1-yl)acetohydrazide is most logically approached through a two-step sequence starting from the commercially available 3-aminopyrazole. The retrosynthetic analysis reveals two key bond disconnections: the amide bond of the hydrazide and the N-C bond at the N1 position of the pyrazole ring.
Caption: Retrosynthetic pathway for the target compound.
This analysis leads to the following forward synthetic plan:
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N-Alkylation: Selective alkylation of the 3-aminopyrazole ring at the N1 position using ethyl bromoacetate. This step introduces the required acetoxyethyl side chain.
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Hydrazinolysis: Conversion of the resulting ethyl ester into the target acetohydrazide via reaction with hydrazine hydrate. This is a standard and highly efficient transformation.[3]
This strategy is chosen for its high efficiency, use of readily available starting materials, and straightforward reaction conditions, minimizing the formation of complex side products.
Section 2: Detailed Synthesis Protocols
Step 1: Synthesis of Ethyl 2-(3-amino-1H-pyrazol-1-yl)acetate
The critical step in this synthesis is the regioselective N-alkylation of 3-aminopyrazole. While 3-aminopyrazole exists in tautomeric forms, alkylation typically occurs at the N1 position of the pyrazole ring under basic conditions, as this is the most nucleophilic site.[4] The use of a mild base like potassium carbonate is sufficient to deprotonate the pyrazole ring without significantly affecting the less acidic exocyclic amino group.
Protocol:
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To a stirred solution of 3-aminopyrazole (0.01 mol) in dry N,N-dimethylformamide (DMF, 20 mL), add anhydrous potassium carbonate (0.015 mol).
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Stir the suspension at room temperature for 15 minutes to ensure the formation of the pyrazolate anion.
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Add ethyl bromoacetate (0.011 mol) dropwise to the mixture.[4]
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Continue stirring the reaction mixture at room temperature for 3-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
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Upon completion, pour the reaction mixture into ice-cold water (100 mL).
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The resulting precipitate is collected by filtration, washed thoroughly with water to remove inorganic salts, and dried under vacuum.
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The crude product can be purified by recrystallization from ethanol to afford ethyl 2-(3-amino-1H-pyrazol-1-yl)acetate as a crystalline solid.
Step 2: Synthesis of 2-(3-amino-1H-pyrazol-1-yl)acetohydrazide
The conversion of an ester to a hydrazide is a classic nucleophilic acyl substitution reaction. Hydrazine is a potent nucleophile that readily attacks the electrophilic carbonyl carbon of the ester, leading to the displacement of ethanol and the formation of the stable acetohydrazide.[3]
Protocol:
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Suspend ethyl 2-(3-amino-1H-pyrazol-1-yl)acetate (0.01 mol) in absolute ethanol (30 mL).
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Add hydrazine hydrate (80-99%, 0.02 mol) to the suspension.
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Reflux the reaction mixture for 6-8 hours, during which the solid ester will typically dissolve and a new solid may precipitate. Monitor the reaction via TLC.
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After the reaction is complete, cool the mixture to room temperature and then place it in an ice bath to maximize precipitation.
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Collect the solid product by filtration, wash with a small amount of cold ethanol, and dry under vacuum to yield 2-(3-amino-1H-pyrazol-1-yl)acetohydrazide.
| Step | Key Reagents | Solvent | Base/Catalyst | Temperature | Time (approx.) |
| 1 | 3-Aminopyrazole, Ethyl Bromoacetate | DMF | K₂CO₃ | Room Temp. | 3-4 h |
| 2 | Ethyl 2-(3-amino-1H-pyrazol-1-yl)acetate, Hydrazine Hydrate | Ethanol | N/A | Reflux | 6-8 h |
| Caption: Table 1. Summary of reaction conditions. |
Section 3: Characterization and Spectroscopic Analysis
Thorough characterization is essential to confirm the structure and purity of the synthesized 2-(3-amino-1H-pyrazol-1-yl)acetohydrazide. The following techniques are standard for this purpose.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for unambiguous structure elucidation.
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¹H NMR: The proton NMR spectrum is expected to show distinct signals for each type of proton. The pyrazole ring protons (H4 and H5) will appear as doublets in the aromatic region. The singlet for the CH₂ group adjacent to the pyrazole ring will likely appear around 4.5-5.0 ppm. The protons of the amino group (NH₂) and the hydrazide moiety (NH and NH₂) will appear as broad singlets that are exchangeable with D₂O.[4][5]
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¹³C NMR: The carbon NMR spectrum will show characteristic signals for the pyrazole ring carbons, the methylene carbon, and the carbonyl carbon of the hydrazide group (typically around 165-170 ppm).
| Assignment | Predicted ¹H Chemical Shift (δ, ppm) | Multiplicity | Assignment | Predicted ¹³C Chemical Shift (δ, ppm) |
| Pyrazole H5 | ~7.4-7.6 | d | Pyrazole C5 | ~140-142 |
| Pyrazole H4 | ~5.7-5.9 | d | Pyrazole C3 | ~150-155 |
| NH₂ (on pyrazole) | ~5.0-6.0 | br s | Pyrazole C4 | ~95-100 |
| N-CH₂ | ~4.6-4.8 | s | N-CH₂ | ~50-55 |
| C(O)NH | ~9.0-9.5 | br s | C=O | ~165-170 |
| NHNH₂ | ~4.3-4.5 | br s | ||
| Caption: Table 2. Predicted NMR spectral data in DMSO-d₆. |
Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the key functional groups present in the molecule.
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N-H Stretching: Two distinct bands are expected in the 3200-3400 cm⁻¹ region, corresponding to the asymmetric and symmetric stretching of the primary amino (NH₂) and hydrazide (NHNH₂) groups.
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C=O Stretching: A strong absorption band around 1650-1680 cm⁻¹, characteristic of the amide I band (C=O stretch) of the hydrazide functionality.[6]
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N-H Bending: An absorption band around 1600-1640 cm⁻¹ corresponding to the scissoring vibration of the NH₂ groups.
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound. For 2-(3-amino-1H-pyrazol-1-yl)acetohydrazide (C₅H₉N₅O), the expected molecular weight is approximately 155.16 g/mol . Electrospray ionization (ESI) mass spectrometry should show a prominent protonated molecular ion peak [M+H]⁺ at m/z 156.
Section 4: Experimental Workflow Visualization
The overall process from starting materials to the fully characterized final product can be visualized as a cohesive workflow. This ensures reproducibility and highlights the key quality control steps.
Caption: Overall workflow for synthesis and characterization.
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